2-(4-bromo-2-chlorophenoxy)-N-(4-chloro-2-methylphenyl)acetamide

• IUPAC Name: 2-(4-bromo-2-chlorophenoxy)-N-(4-chloro-2-methylphenyl)acetamide
• InChI: InChI=1S/C15H12BrCl2NO2/c1-9-6-11(17)3-4-13(9)19-15(20)8-21-14-5-2-10(16)7-12(14)18/h2-7H,8H2,1H3,(H,19,20)
• InChI Key: DHFVGMPBIYWRIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)COC2=C(C=C(C=C2)Br)Cl
• Molecular Formula: C15H12BrCl2NO2
• Molecular Weight: 389.1 g/mol

Description

2-(4-bromo-2-chlorophenoxy)-N-(4-chloro-2-methylphenyl)acetamide is a chemical compound that is commonly known as BCPAA. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and environmental science.

Scientific Research Applications

BCPAA has been extensively studied for its potential applications in various fields. In medicine, BCPAA has been shown to possess anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. In agriculture, BCPAA has been found to have herbicidal properties and can be used as a selective herbicide to control weeds in crops. In environmental science, BCPAA has been shown to have potential as a water treatment agent due to its ability to remove heavy metals from contaminated water.

Mechanism of Action

The mechanism of action of BCPAA is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in the inflammatory response and pain signaling pathways. BCPAA has also been shown to bind to specific receptors in the body, which may contribute to its analgesic effects.
Biochemical and Physiological Effects
BCPAA has been shown to have a variety of biochemical and physiological effects. In animal studies, BCPAA has been found to reduce inflammation and pain, as well as improve mobility in arthritic joints. BCPAA has also been shown to have herbicidal effects on various weed species, making it a potential alternative to traditional herbicides. Additionally, BCPAA has been shown to have the ability to remove heavy metals from contaminated water, making it a promising water treatment agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BCPAA in lab experiments is its selective activity against specific enzymes and receptors, making it a valuable tool for studying these pathways. Additionally, BCPAA has been shown to have low toxicity, making it a safer alternative to other compounds that may be more harmful. However, one limitation of using BCPAA in lab experiments is its limited solubility in water, which may affect its efficacy in certain applications.

Future Directions

There are several future directions for the research and development of BCPAA. One area of interest is the development of BCPAA-based drugs for the treatment of chronic pain and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of BCPAA and its potential applications in other fields, such as agriculture and environmental science. Finally, the development of more efficient and cost-effective synthesis methods for BCPAA may increase its accessibility and potential for widespread use.

Synthesis Methods

The synthesis of BCPAA involves the reaction of 4-bromo-2-chlorophenol with 4-chloro-2-methylaniline in the presence of acetic anhydride and a catalyst. The resulting product is then treated with acetic acid to obtain BCPAA. This method has been optimized to improve the yield and purity of BCPAA, making it a reliable and cost-effective process for the production of this compound.